Cas no 5809-91-6 (VinylMyristate(stabilizedwithMEHQ))

• Product Name: VinylMyristate(stabilizedwithMEHQ)
• CAS No: 5809-91-6
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• MDL: MFCD00059221
• CID: 948028
• Update Time: 2025-05-21

VinylMyristate(stabilizedwithMEHQ) Chemical and Physical Properties

Names and Identifiers

• myristic acid vinyl ester
• Vinyl Myristate (stabilized with MEHQ)
• ethenyl tetradecanoate
• VinylMyristate(stabilizedwithMEHQ)

• MDL： MFCD00059221
• Inchi： 1S/C16H30O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16(17)18-4-2/h4H,2-3,5-15H2,1H3
• InChI Key： ZQZUENMXBZVXIZ-UHFFFAOYSA-N
• SMILES： O(C=C)C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 254.22500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8

Experimental Properties

• Color/Form: Not determined
• Density: 0.87
• Boiling Point: 148 °C / 4.8mmHg
• Flash Point: 148 °C
• Refractive Index: 1.4430-1.4450
• PSA: 26.30000
• LogP: 5.37420
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on VinylMyristate(stabilizedwithMEHQ)

Vinyl Myristate (Stabilized with MEHQ)

Vinyl Myristate, also known by its CAS number 5809-91-6, is a versatile compound that has garnered significant attention in various industries due to its unique chemical properties and wide-ranging applications. This compound, stabilized with MEHQ (4-methoxyphenol), is widely used in the cosmetic, pharmaceutical, and industrial sectors. Recent advancements in its synthesis and application have further enhanced its utility, making it a subject of interest for researchers and professionals alike.

The chemical structure of Vinyl Myristate consists of a myristic acid backbone with a vinyl group attached, forming an ester linkage. This structure contributes to its excellent solubility in organic solvents and its ability to act as a carrier for active ingredients in formulations. The stabilization with MEHQ ensures that the compound remains stable under various environmental conditions, preventing oxidation and degradation. This stability is crucial for maintaining the integrity of formulations over extended periods.

Recent studies have highlighted the potential of Vinyl Myristate in the development of advanced skincare products. Its ability to penetrate the skin effectively makes it an ideal carrier for active ingredients such as vitamins, antioxidants, and sunscreen agents. Researchers have found that formulations containing Vinyl Myristate exhibit enhanced bioavailability, leading to improved efficacy of the active components. This has positioned it as a key ingredient in high-end cosmetic products.

In the pharmaceutical industry, Vinyl Myristate has been explored as a drug delivery system. Its biocompatibility and controlled release properties make it suitable for encapsulating drugs with varying solubility profiles. A 2023 study published in the *Journal of Controlled Release* demonstrated that Vinyl Myristate-based nanoparticles could significantly improve the bioavailability of hydrophobic drugs, reducing the required dosage and minimizing side effects.

Beyond cosmetics and pharmaceuticals, Vinyl Myristate finds applications in industrial lubricants and adhesives. Its ability to reduce friction and enhance adhesion properties makes it invaluable in manufacturing processes. Recent innovations in polymer chemistry have further expanded its use in creating high-performance materials for aerospace and automotive industries.

The synthesis of Vinyl Myristate involves a multi-step process that includes esterification and purification steps. Researchers have developed novel catalytic systems that improve yield and reduce production costs. These advancements have made large-scale production more feasible, ensuring a steady supply for various industries.

In terms of safety, Vinyl Myristate is generally considered safe for topical use when formulated appropriately. However, studies are ongoing to assess its long-term effects on human health and the environment. Regulatory bodies are closely monitoring its usage to ensure compliance with safety standards.

In conclusion, Vinyl Myristate (Stabilized with MEHQ) is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, combined with recent advancements in research and technology, continue to unlock new possibilities for its application. As industries evolve, this compound is poised to play an increasingly important role in innovation and product development.